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Compound of Interest

Compound Name: 2-Iodoethanol

Cat. No.: B1213209 Get Quote

For laboratory professionals, including researchers, scientists, and those in drug development,

ensuring a safe environment is paramount. This guide provides essential, immediate safety and

logistical information for handling 2-Iodoethanol, a combustible and highly toxic chemical.

Adherence to these protocols is critical to minimize risk and ensure operational safety.

Signal Word: Danger[1]

2-Iodoethanol is classified as a combustible liquid and is fatal if swallowed.[1] It is crucial to

handle this substance with extreme caution and to be fully aware of its potential hazards.

Personal Protective Equipment (PPE): Your First
Line of Defense
The appropriate selection and use of PPE are non-negotiable when handling 2-Iodoethanol.
Below is a detailed breakdown of the required equipment to prevent exposure.
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Protection Type Specification Rationale

Eye/Face Protection
Tight-sealing safety goggles or

a face shield.[1]

Protects against splashes and

vapors that can cause serious

eye damage.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene), a lab

coat, and closed-toe shoes.

Consider a chemical-resistant

apron for larger quantities.[1]

[2]

Prevents skin contact, which

can be fatal. Contaminated

clothing should be removed

immediately.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary if

exposure limits are exceeded,

if irritation occurs, or if working

outside a chemical fume hood.

[1]

Minimizes the inhalation of

harmful vapors. All handling

should ideally be conducted

within a certified chemical

fume hood.[1]

Safe Handling and Storage: Procedural Best
Practices
Proper handling and storage are critical to maintaining a safe laboratory environment.

Handling:

Always work within a certified chemical fume hood.[1]

Wash hands and any exposed skin thoroughly after handling.[1]

Do not eat, drink, or smoke in the handling area.[1]

Avoid contact with skin, eyes, and clothing.[3]

Keep away from heat, sparks, open flames, and other ignition sources.[1]
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Take precautionary measures against static discharge.

Storage:

Store in a cool, dry, and well-ventilated area, away from direct sunlight.[1][4]

Keep containers tightly closed and stored in an upright position to prevent leakage.[3]

Store locked up.[1]

Recommended storage temperature is between 2°C and 8°C.[4]

Incompatible with strong oxidizing agents, strong acids, strong reducing agents, acid

anhydrides, and acid chlorides.[1]

First Aid: Immediate Response to Exposure
In the event of exposure, immediate and appropriate first aid is crucial. Always have the Safety

Data Sheet (SDS) available to provide to medical personnel.[1]

Exposure Route First Aid Procedure

Ingestion

IF SWALLOWED: Immediately call a POISON

CENTER or doctor/physician.[1] Do NOT induce

vomiting.[1] Rinse mouth with water.

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin with plenty of soap and

water for at least 15 minutes.[1][3] Seek

immediate medical attention.[1]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, also under the eyelids.

[1] Remove contact lenses if present and easy

to do. Seek immediate medical advice.[1]

Inhalation

Move the person to fresh air. If breathing has

stopped or is difficult, give artificial respiration or

oxygen.[1] Seek immediate medical attention.[1]
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Spill and Disposal Plan: Containing and Managing
Waste
A clear and practiced spill and disposal plan is essential for mitigating the impact of accidental

releases and for the responsible management of chemical waste.

Spill Response: In the event of a spill, evacuate the area and ensure adequate ventilation.[1]

Remove all sources of ignition.[1] Wear appropriate PPE, including respiratory protection.[3]

Cover the spill with a non-combustible absorbent material such as sand, earth, or vermiculite.

[3] Collect the material and place it in a suitable, sealed container for disposal.[1][3]
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2-Iodoethanol Spill Response Workflow

Immediate Actions
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Click to download full resolution via product page

Caption: Workflow for handling a 2-Iodoethanol spill.
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Disposal: All waste containing 2-Iodoethanol must be treated as hazardous waste.

Waste Collection: Collect all contaminated solid and liquid waste in separate, designated,

and clearly labeled sealed containers.[1][3] Do not mix with other waste streams.

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the

full chemical name, "2-Iodoethanol".

Disposal: Dispose of the contents and container to an approved waste disposal plant in

accordance with national and local regulations.[1] Do not release into the environment.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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